Cas no 925580-76-3 (1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone)

• Product Name: 1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone
• CAS No: 925580-76-3
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD08691477
• CID: 998652
• PubChem ID: 16640660
• Update Time: 2025-09-22

1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-(4-Chlorophenyl)-1H-pyrazol-4-yl)ethanone
• 1-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]ethanone
• 1-[1-(4-chlorophenyl)pyrazol-4-yl]ethanone
• 1-[1-(4-Chlorophenyl)-1H-pyrazol-4-yl]ethan-1-one
• MFCD08691477
• AKOS003237413
• 925580-76-3
• CS-0319072
• 1-(1-(4-Chlorophenyl)-1H-pyrazol-4-yl)ethan-1-one
• DTXSID20586336
• CHEMBRDG-BB 4010478
• LS-01295
• STK487782
• 1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone

• MDL： MFCD08691477
• Inchi： 1S/C11H9ClN2O/c1-8(15)9-6-13-14(7-9)11-4-2-10(12)3-5-11/h2-7H,1H3
• InChI Key： IUTPSVNWIWQIDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=C(C(C)=O)C=N1

Computed Properties

• Exact Mass: 220.04000
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.72830

1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone Security Information

• Hazardous Material Identification：

Additional information on 1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone

Research Brief on 1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone (CAS: 925580-76-3): Recent Advances and Applications

The compound 1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone (CAS: 925580-76-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the chlorophenyl and pyrazole moieties, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of 1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone as a key intermediate in the synthesis of various pharmacologically active compounds. For instance, researchers have explored its utility in the development of kinase inhibitors, which are critical for targeting signaling pathways involved in cancer and inflammatory diseases. The compound's ability to modulate specific protein-protein interactions has also been investigated, opening new avenues for drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists reported the efficient synthesis of 1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone using a novel catalytic method, which improved yield and reduced environmental impact. The study also demonstrated the compound's inhibitory activity against a panel of cancer cell lines, suggesting its potential as an anticancer agent. Further mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, providing a rationale for its therapeutic use.

Another area of interest is the compound's application in neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience explored the neuroprotective effects of derivatives of 1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone in models of Alzheimer's disease. The findings indicated that these derivatives could attenuate oxidative stress and reduce amyloid-beta aggregation, key pathological features of the disease. These results underscore the compound's versatility and potential for multitarget drug development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone and its derivatives. Recent efforts have focused on structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and high-throughput screening have been employed to identify optimal substituents that improve drug-like properties while maintaining efficacy.

In conclusion, 1-1-(4-Chlorophenyl)-1H-pyrazol-4-ylethanone (CAS: 925580-76-3) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in oncology, neurology, and beyond. Ongoing research aims to further elucidate its mechanisms of action and translate these findings into clinically viable therapeutics. Future studies should prioritize in vivo validation and the development of targeted delivery systems to maximize therapeutic outcomes.